N-[4-(4-amino-2,5-difluoro-phenoxy)-6-chloro-pyrimidin-2-yl]-acetamide

• Molecular Formula: C12H9ClF2N4O2
• Molecular Weight: 314.67 g/mol
• IUPAC Name: N-[4-(4-amino-2,5-difluorophenoxy)-6-chloropyrimidin-2-yl]acetamide
• InChI: InChI=1S/C12H9ClF2N4O2/c1-5(20)17-12-18-10(13)4-11(19-12)21-9-3-6(14)8(16)2-7(9)15/h2-4H,16H2,1H3,(H,17,18,19,20)
• InChI Key: CNSMDMZHDGOATP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CC(=N1)Cl)OC2=C(C=C(C(=C2)F)N)F

Description

N-[4-(4-amino-2,5-difluoro-phenoxy)-6-chloro-pyrimidin-2-yl]-acetamide is a useful research compound. Its molecular formula is C12H9ClF2N4O2 and its molecular weight is 314.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4-amino-2,5-difluoro-phenol (3.5 g, 24 mmol), N-(4,6-dichloro-pyrimidin-2-yl)-acetamide (5.30 g, 24 mmol) and potassium carbonate (3.4 g, 24 mmol) in DMF (100 mL) was stirred at 50° C. under nitrogen overnight. After cooling to room temperature the reaction mixture was suspended in water (300 mL) and extracted with ethyl acetate (3×200 mL). The combined organic layers was washed with brine, dried over sodium sulfate and concentrated. The crude product was purified by silica gel chromatography (15%-20% ethyl acetate in petroleum ether) to give N-[4-(4-amino-2,5-difluoro-phenoxy)-6-chloro-pyrimidin-2-yl]-acetamide (3.3 g, 44% yield) as a white solid. 1HNMR (400 MHz, DMSO-d6): δ 10.72 (s, 1H), 7.20-7.24 (dd, J=11.2 Hz, J=7.6 Hz, 1H), 7.00 (s, 1H), 6.64 (dd, J=12.0 Hz, J=8.4 Hz, 1H), 5.48 (s, 2H), 2.03 (s, 3H).